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Introduction
Huntington's disease (HD) is an autosomal dominant neurodegenerative disorder caused by a

CAG trinucleotide repeat expansion in the first exon of the huntingtin (HTT) gene. This mutation

results in an expanded polyglutamine (polyQ) tract in the huntingtin protein (HTT), leading to

protein misfolding, aggregation, and neuronal toxicity. A promising therapeutic strategy for HD

is the reduction of mutant huntingtin (mHTT) protein levels.

Branaplam (LMI070) is a small molecule splicing modulator initially developed for spinal

muscular atrophy (SMA).[1][2] It has been repurposed for HD after being found to lower HTT

protein levels.[1][2] Branaplam modifies the pre-mRNA splicing of the HTT gene, promoting

the inclusion of a cryptic or "pseudoexon" containing a premature termination codon.[3][4][5]

This altered mRNA is then targeted for degradation through the nonsense-mediated decay

(NMD) pathway, ultimately leading to a reduction in the levels of both wild-type and mutant

huntingtin proteins.[6][7] Studies have shown that branaplam can reduce total and mutant HTT

protein levels in a dose-dependent manner in various cell models, including patient-derived

fibroblasts and induced pluripotent stem cell (iPSC)-derived neurons, with an IC50 often below

10 nM.[3][8][9]
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Western blotting is a fundamental technique to quantify the reduction of HTT protein levels

following branaplam treatment. Due to the large size of the full-length huntingtin protein (~350

kDa), this protocol requires specific optimization for successful detection and analysis.

Mechanism of Action of Branaplam on Huntingtin
Protein Expression
The following diagram illustrates the proposed mechanism by which branaplam leads to the

reduction of huntingtin protein levels.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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